Cas no 2248297-61-0 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropaneamidonaphthalene-2-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropaneamidonaphthalene-2-carboxylate
• CAS No: 2248297-61-0
• MF: C₂₃H₁₆N₂O₅
• MW: 400.383545875549
• CID: 6406786
• PubChem ID: 165727968
• Update Time: 2025-10-28

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropaneamidonaphthalene-2-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropaneamidonaphthalene-2-carboxylate
• EN300-6524142
• 2248297-61-0

• Inchi： 1S/C23H16N2O5/c26-20(13-9-10-13)24-19-12-15-6-2-1-5-14(15)11-18(19)23(29)30-25-21(27)16-7-3-4-8-17(16)22(25)28/h1-8,11-13H,9-10H2,(H,24,26)
• InChI Key： XBDULNWXNNSNRT-UHFFFAOYSA-N
• SMILES： O=C(C1CC1)NC1=CC2C=CC=CC=2C=C1C(=O)ON1C(C2C=CC=CC=2C1=O)=O

Computed Properties

• Exact Mass: 400.10592162g/mol
• Monoisotopic Mass: 400.10592162g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 30
• Rotatable Bond Count: 5
• Complexity: 724
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 92.8Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropaneamidonaphthalene-2-carboxylate

Introduction to 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropaneamidonaphthalene-2-carboxylate (CAS No. 2248297-61-0)

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropaneamidonaphthalene-2-carboxylate, identified by its CAS number 2248297-61-0, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to a class of heterocyclic molecules characterized by its intricate structural framework, which includes fused rings and functional groups that contribute to its unique chemical properties and potential biological activities.

The molecular structure of this compound features a dioxo group (a carbon dioxide double bond) and an amido group (a functional group consisting of a carbonyl group bonded to a nitrogen atom), both of which are critical for its reactivity and interaction with biological targets. Additionally, the presence of a cyclopropane ring in the molecule introduces rigidity and steric hindrance, which can influence the compound's binding affinity and selectivity in biological systems.

The naphthalene core in the structure provides a hydrophobic scaffold that enhances the compound's solubility in lipophilic environments, making it an attractive candidate for drug delivery systems. Furthermore, the isoindole moiety contributes to the compound's aromaticity and electron delocalization, which can modulate its electronic properties and reactivity. These structural features collectively make this compound a promising candidate for further exploration in drug discovery and development.

In recent years, there has been growing interest in developing novel therapeutic agents that target complex biological pathways. The 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropaneamidonaphthalene-2-carboxylate (CAS No. 2248297-61-0) has emerged as a compound of interest due to its potential to interact with various enzymes and receptors involved in disease processes. Preliminary studies have suggested that this molecule may exhibit inhibitory activity against certain kinases and other enzymes implicated in cancer progression.

One of the most compelling aspects of this compound is its ability to modulate protein-protein interactions. The combination of the dioxo, amido, and cyclopropane functional groups creates a multifaceted interaction surface that can engage with multiple binding pockets on target proteins. This polyvalent interaction capability is particularly valuable in the development of drugs that require high specificity and binding affinity. Additionally, the structural rigidity provided by the cyclopropane ring helps to stabilize the compound's conformation, reducing unwanted rotational freedom that could diminish binding efficacy.

The naphthalene core further enhances the compound's potential by providing a platform for further derivatization. By introducing additional substituents at strategic positions on the naphthalene ring, chemists can fine-tune the compound's pharmacokinetic properties, such as solubility, metabolic stability, and bioavailability. This flexibility makes this compound an excellent scaffold for structure-based drug design (SBDD) approaches.

Recent advances in computational chemistry have enabled researchers to predict the binding modes of small molecules like 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropaneamidonaphthalene-2-carboxylate (CAS No. 2248297-61-0) with high accuracy. Molecular docking studies have revealed that this compound can effectively bind to active sites on enzymes such as kinases and phosphodiesterases. These interactions are mediated by hydrogen bonding networks involving the oxygen atoms of the dioxo group and nitrogen atoms of the amido group.

The cyclopropane ring also plays a crucial role in these interactions by providing steric constraints that orient specific parts of the molecule toward the binding pocket. This precise orientation enhances binding affinity and selectivity. Additionally, computational studies have suggested that certain conformations of this compound may exhibit favorable pharmacokinetic properties, such as reduced metabolic clearance rates.

In vitro studies have begun to explore the biological activity of this compound across various disease models. Initial results indicate that it may possess inhibitory activity against several kinases involved in cancer cell proliferation. The ability to modulate kinase activity is particularly significant given that kinases are key players in many signaling pathways associated with tumor growth and survival.

Furthermore, research has shown that derivatives of this compound may exhibit anti-inflammatory properties by inhibiting inflammatory cytokine production. The combination of anti-proliferative and anti-inflammatory activities makes this class of compounds attractive for therapeutic applications in chronic inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The development of novel drug candidates often involves optimizing synthetic routes to improve yield and purity while minimizing side reactions. For 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-cyclopropaneamidonaphthalene-2-carboxylate (CAS No. 2248297-61-0), researchers have focused on developing efficient synthetic strategies that incorporate key functional groups without compromising structural integrity or stereochemical purity.

One particularly promising synthetic approach involves a multi-step sequence starting from commercially available precursors such as isoindole derivatives and cyclopropanecarboxylic acid esters. Key steps include condensation reactions to form the dioxo-amido linkage followed by coupling reactions to introduce the naphthalene moiety at position 2-carboxylate. Catalytic hydrogenation may be employed later to reduce any double bonds or unsaturated intermediates while preserving functional group integrity.

The synthesis also benefits from modern catalytic techniques such as transition metal-catalyzed cross-coupling reactions which enable efficient formation of carbon-carbon bonds under mild conditions. These methods not only improve synthetic efficiency but also enhance scalability for potential industrial production.

Once synthesized, 1,3-dioxo - 2 , 3 - dihydro - 1 H - isoindol - 2 - yl 3 - cyc lo pro pan e am idonaphthalene - 2 - carboxylate ( CAS No . 2248297 -61 -0 ) undergoes rigorous characterization using spectroscopic techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), infrared spectroscopy (IR), ultraviolet-visible spectroscopy (UV-VIS), X-ray crystallography where applicable ,and chromatographic methods like high-performance liquid chromatography (HPLC) for purity assessment . p > < p >These analytical methods ensure that each batch meets stringent quality standards before proceeding towards preclinical testing . p > < p >Preclinical studies typically involve cytotoxicity assays , enzyme inhibition assays ,and cell-based assays to evaluate potential therapeutic effects at an early stage . p > < p >For instance , researchers might test whether compounds show dose-dependent inhibition against specific kinases using enzyme-linked immunosorbent assay (ELISA) or surface plasmon resonance (SPR) techniques . p > < p >The results from these studies provide valuable insights into potential toxicity profiles pharmacokinetic parameters such as absorption , distribution , metabolism , excretion (ADME) ,and preliminary pharmacodynamic effects . p > < p >Animal models are often employed next if early-phase data is promising . These models help assess systemic effects including bioavailability , tissue distribution ,and long-term safety . Rodents like mice , rats ,and sometimes non-human primates are commonly used depending on regulatory requirements for particular therapeutic areas . p > < p >In cancer research, one exciting direction involves exploring how modifications around naphthalene core could enhance target specificity while reducing off-target effects . p > < p >For example, introducing fluorine atoms at specific positions might improve metabolic stability or increase blood-brain barrier penetration if central nervous system therapies are envisioned . Similarly, altering electronic properties through electron-withdrawing or donating groups could fine-tune interactions with particular amino acid residues within kinase active sites . p > < p >Another area gaining traction is exploring how light-responsive derivatives might be developed using photoaffinity labeling techniques . Such probes could help map out unknown protein targets non-invasively using imaging modalities like positron emission tomography (PET) or fluorescence microscopy after administration into living organisms . p > < p >Computational modeling continues playing pivotal role throughout development process beyond initial docking studies . Advanced machine learning algorithms now predict not only binding affinities but also ADME properties directly from molecular structures with remarkable accuracy . This accelerates virtual screening efforts allowing medicinal chemists prioritize most promising candidates faster than ever before . p > < p >Regulatory agencies increasingly require comprehensive data packages before approving new drugs including detailed toxicological information manufacturing process validation ,and post-marketing surveillance plans if human trials proceed successfully after preclinical phases . Each regulatory submission represents substantial effort ensuring public safety while validating scientific claims about new therapeutics like those based on compounds described here today p > < p >Looking ahead, future directions might include exploring prodrug strategies where inactive precursors release active forms inside target tissues or cells upon encountering specific enzymatic conditions ; alternatively, nanotechnology platforms could encapsulate these molecules improving delivery efficiency across biological barriers like blood-brain barrier or tumor vasculature permeability issues commonly encountered when treating cancers systemically via oral routes alone p > < p >In conclusion, compounds exemplified by CAS No 2248297 -61 -0 represent exciting opportunities within pharmaceutical chemistry landscape today thanks innovative design principles combined cutting-edge synthetic methodologies enabling rapid exploration biological space previously inaccessible traditional approaches alone would allow p >